Cas no 1214324-93-2 (4-(3-Fluoro-4-iodophenyl)pyridine)

• Product Name: 4-(3-Fluoro-4-iodophenyl)pyridine
• CAS No: 1214324-93-2
• MF: C₁₁H₇FIN
• MW: 299.082858324051
• CID: 4965698
• Update Time: 2025-10-19

4-(3-Fluoro-4-iodophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluoro-4-iodophenyl)pyridine
• 4-(3-Fluoro-4-iodophenyl)pyridine

• Inchi： 1S/C11H7FIN/c12-10-7-9(1-2-11(10)13)8-3-5-14-6-4-8/h1-7H
• InChI Key： YXQGRZJERNPUHE-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1F)C1C=CN=CC=1

Computed Properties

• Exact Mass: 298.96072 g/mol
• Monoisotopic Mass: 298.96072 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9
• Molecular Weight: 299.08

Additional information on 4-(3-Fluoro-4-iodophenyl)pyridine

Introduction to 4-(3-Fluoro-4-iodophenyl)pyridine (CAS No: 1214324-93-2)

4-(3-Fluoro-4-iodophenyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No) 1214324-93-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule has garnered considerable attention due to its structural features and potential applications in drug discovery. The presence of both fluoro and iodo substituents on the phenyl ring, combined with the pyridine moiety, endows this compound with unique electronic and steric properties that make it a valuable scaffold for developing novel therapeutic agents.

The fluoro group, specifically at the 3-position of the phenyl ring, is a well-documented pharmacophore in medicinal chemistry. Its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles has been extensively studied. In contrast, the iodo substituent at the 4-position introduces a halogenation site that is highly versatile in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures. The pyridine ring itself serves as a nitrogen-containing heterocycle that can interact with biological targets through hydrogen bonding or π-stacking interactions, enhancing the compound's potential as a drug candidate.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 4-(3-Fluoro-4-iodophenyl)pyridine, making it more accessible for academic and industrial research. One notable approach involves palladium-catalyzed cross-coupling reactions starting from commercially available precursors. These methods have improved yields and reduced purification challenges, facilitating its use in high-throughput screening programs and library synthesis efforts.

The compound's relevance is further underscored by its applications in developing small-molecule inhibitors targeting various diseases. For instance, studies have explored its utility in creating kinase inhibitors, where the combination of fluoro and iodo substituents can fine-tune binding interactions with protein targets. Additionally, its structural motif has been leveraged in designing ligands for G-protein coupled receptors (GPCRs), which are critical targets for many therapeutic areas, including central nervous system disorders and cardiovascular diseases.

In the context of modern drug discovery, computational chemistry plays a pivotal role in understanding the properties of 4-(3-Fluoro-4-iodophenyl)pyridine. Molecular modeling techniques have been employed to predict binding affinities, metabolic stability, andADME (Absorption, Distribution, Metabolism, and Excretion) profiles. These simulations not only guide experimental design but also help in optimizing lead compounds before they enter preclinical development. The integration of experimental data with computational predictions provides a robust framework for rational drug design.

Moreover, the synthesis of derivatives of 4-(3-Fluoro-4-iodophenyl)pyridine has been explored to enhance specific pharmacological properties. For example, modifications at the pyridine ring or introduction of additional functional groups can alter receptor selectivity or improve pharmacokinetic profiles. Such structural diversification is essential for identifying compounds with optimized efficacy and minimal side effects.

The role of this compound in academic research is also highlighted by its frequent use as an intermediate in multi-step syntheses. Its versatility allows chemists to construct a wide range of molecular frameworks, making it a cornerstone in many synthetic strategies. Collaborative efforts between academia and industry have further propelled its adoption in drug discovery programs worldwide.

As the field of medicinal chemistry continues to evolve, new applications for 4-(3-Fluoro-4-iodophenyl)pyridine are likely to emerge. Emerging technologies such as organometallic chemistry and flow synthesis are expected to expand its synthetic utility even further. These innovations promise to streamline the development process for next-generation therapeutics.

In conclusion,4-(3-Fluoro-4-iodophenyl)pyridine (CAS No: 1214324-93-2) represents a compelling example of how structural complexity can be leveraged to develop novel pharmaceuticals. Its unique combination of substituents makes it a versatile building block for drug discovery efforts targeting various diseases. As research progresses, this compound will undoubtedly continue to play a crucial role in advancing therapeutic innovation.